Cas no 477325-92-1 (2,2-diphenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide)

• Product Name: 2,2-diphenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide
• CAS No: 477325-92-1
• Molecular Formula: C₂₇H₂₀N₂OS
• Molecular Weight: 420.525505065918
• CID: 5748890
• PubChem ID: 4524241

2,2-diphenyl-N-{5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide Properties

Names and Identifiers

• N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-2,2-diphenylacetamide
• Benzeneacetamide, N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)-α-phenyl-
• AB00672502-01
• 477325-92-1
• 2,2-diphenyl-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)acetamide
• 2,2-diphenyl-N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}acetamide
• F0779-0452
• Oprea1_707685
• AKOS024599899

• InChIKey： UZNAVFAQADJUHI-UHFFFAOYSA-N
• Inchi： 1S/C27H20N2OS/c30-26(24(17-8-3-1-4-9-17)18-10-5-2-6-11-18)29-27-28-25-21-13-7-12-19-14-15-20(23(19)21)16-22(25)31-27/h1-13,16,24H,14-15H2,(H,28,29,30)
• SMILES： C(NC1=NC2=C3C4=C(C=C2S1)CCC4=CC=C3)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 420.12963444g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 420.12963444g/mol
• Heavy Atom Count: 31
• Complexity: 625
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• pka: 11.74±0.20(Predicted)
• Density: 1.359±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles